![molecular formula C21H19ClO5 B3739173 benzyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate](/img/structure/B3739173.png)
benzyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate
Overview
Description
Benzyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate, also known as BCPA, is a chemical compound that has been studied extensively for its potential use in scientific research. BCPA is a derivative of coumarin, which is a natural substance found in various plants and is known to have a wide range of biological activities.
Scientific Research Applications
Antibacterial Activity
Benzyl [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetate derivatives demonstrate significant antibacterial properties. Compounds such as 7-Chloro-4-[(2-hydroxy-benzylidene)amino]-2-oxo-2H-chromen-3-carbaldehyde have been synthesized and shown to exhibit bacteriostatic and bactericidal activity against bacteria like Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Vaso, 2017).
Synthesis and Characterization
Several derivatives of this compound have been synthesized and characterized using various techniques like IR, 1H-NMR, and 13C-NMR. These include ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates, synthesized in a single pot, demonstrating the versatility of this compound in chemical synthesis (Reddy & Krupadanam, 2010).
Antimicrobial and Antitumor Activities
Compounds derived from this compound have shown promising antimicrobial activities. For example, various derivatives of 7-amino-9-hydroxy-6-oxo-6H-benzo[c]chromene-8-carbonitrile exhibit antimicrobial properties, highlighting their potential in pharmaceutical applications (El-Shaaer, 2012). Moreover, novel coumarin derivatives, including those with this compound, have been synthesized and evaluated for antitumor activity against human cancer cell lines, revealing their potential in cancer therapy (Shi et al., 2020).
Cytotoxic Activity in Cancer Cell Lines
New acetoxycoumarin derivatives, including this compound, have shown cytotoxic activity in various cancer cell lines, indicating their potential use in cancer treatment (Musa et al., 2011).
Antioxidant Activity
Some derivatives of this compound have demonstratednotable antioxidant activities. These compounds were studied using methods such as DPPH, hydrogen peroxide, and nitric oxide radical methods, comparing favorably with known antioxidants like ascorbic acid (Kadhum et al., 2011).
Co-Crystal Structure Analysis
Research has also focused on the structural aspects of these compounds. For instance, the co-crystal structure of mixed molecules of methyl 2-(3-chloro-4-methyl-2-oxo-2H-chromen-7-yloxy)acetate and other derivatives was obtained, revealing insights into the molecular interactions and stability of these compounds (Al-Amiery et al., 2013).
Properties
IUPAC Name |
benzyl 2-(6-chloro-2-oxo-4-propylchromen-7-yl)oxyacetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClO5/c1-2-6-15-9-20(23)27-18-11-19(17(22)10-16(15)18)25-13-21(24)26-12-14-7-4-3-5-8-14/h3-5,7-11H,2,6,12-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIMLDIUAXFZTBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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